2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide
• InChI: InChI=1S/C21H26N2O4/c1-14-12-15(26-5)10-11-17(14)22-20(25)16-8-6-7-9-18(16)27-13-19(24)23-21(2,3)4/h6-12H,13H2,1-5H3,(H,22,25)(H,23,24)
• InChI Key: VDVSZZSGDZJBNG-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OC)NC(=O)C2=CC=CC=C2OCC(=O)NC(C)(C)C

Description

2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide, also known as Boc-Lys(Aloc)-OMe, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of benzamides and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe is not well understood. However, it is believed that this compound interacts with proteins and enzymes in the body, leading to changes in their structure and function. 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe has been shown to inhibit the activity of certain enzymes, including proteases and kinases.
Biochemical and Physiological Effects:
2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of proteases, which are enzymes that break down proteins. 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe has also been shown to inhibit the activity of kinases, which are enzymes that phosphorylate proteins. This compound has been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe has several advantages for lab experiments. This compound is stable and easy to handle, making it a popular building block for the synthesis of peptides and proteins. 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe is also commercially available, making it easily accessible for researchers. However, this compound has some limitations. 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe is relatively expensive, which may limit its use in some experiments. Additionally, this compound may have limited solubility in certain solvents, which may affect its use in some experiments.

Future Directions

There are several future directions for the use of 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe in scientific research. One potential direction is the use of this compound in the synthesis of new peptides and proteins with novel structures and functions. Another potential direction is the use of 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe as a tool for studying the structure and function of proteins. Additionally, this compound may have potential therapeutic applications, particularly in the treatment of inflammatory and tumor-related diseases.
Conclusion:
In conclusion, 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe is a chemical compound that has been widely used in scientific research. This compound has been synthesized through various methods and has been used as a building block for the synthesis of peptides and proteins. 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe has several advantages for lab experiments, including its stability and commercial availability. This compound has also been shown to have various biochemical and physiological effects, including anti-inflammatory and anti-tumor properties. There are several future directions for the use of 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe in scientific research, including the synthesis of new peptides and proteins and potential therapeutic applications.

Synthesis Methods

2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe has been synthesized through various methods, including the solid-phase peptide synthesis method and the solution-phase peptide synthesis method. In the solid-phase peptide synthesis method, the compound is synthesized on a resin support, while in the solution-phase peptide synthesis method, the compound is synthesized in solution. The most commonly used method for synthesizing 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe is the solid-phase peptide synthesis method.

Scientific Research Applications

2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe has been widely used in scientific research, particularly in the field of biochemistry and molecular biology. This compound has been used as a building block for the synthesis of peptides and proteins. It has also been used as a tool for studying the structure and function of proteins. 2-[2-(tert-butylamino)-2-oxoethoxy]-N-(4-methoxy-2-methylphenyl)benzamide(Aloc)-OMe has been used in the synthesis of various peptides and proteins, including neuropeptides, hormones, and enzymes.